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Compound of Interest

Compound Name: Glycylalanine

Cat. No.: B008899

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

Glycylalanine (Gly-Ala) is a dipeptide composed of the amino acids glycine and L-alanine.[1]
As a product of protein digestion and endogenous metabolic processes, glycylalanine is
increasingly recognized not merely as a simple nutrient source but as an active participant in
cellular signaling and metabolic regulation.[2] This technical guide provides a comprehensive
overview of glycylalanine's role in biological systems, detailing its metabolism, analytical
guantification, and involvement in cellular pathways. This document is intended for
researchers, scientists, and drug development professionals seeking a deeper understanding
of this important biomolecule.

Physicochemical Properties of Glycylalanine

A foundational understanding of glycylalanine's chemical and physical characteristics is
essential for its study in biological contexts.
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Property Value

Molecular Formula CsH10N203]3]

Molecular Weight 146.14 g/mol [3]

IUPAC Name (2S)-2-[(2-aminoacetyl)amino]propanoic acid
Synonyms Gly-Ala, N-Glycyl-L-alanine

Metabolism of Glycylalanine

The metabolism of glycylalanine involves its synthesis from constituent amino acids and its
degradation by peptidases. While specific enzymes dedicated to glycylalanine synthesis are
not well-characterized, its formation is understood to occur via peptide bond formation.[4]

Biosynthesis

The synthesis of glycylalanine occurs through the formation of a peptide bond between the
carboxyl group of glycine and the amino group of alanine, a condensation reaction that results
in the elimination of a water molecule.[4] In cellular systems, this process is generally part of
larger protein synthesis machinery, though the existence of specific dipeptide synthetases

cannot be ruled out.[5]

Hypothesized Biosynthesis of Glycylalanine

Glycine ADP + Pi
. Peptide Synthetase :
L-Alanine (Hypothetical) Glycylalanine
ATP > H20
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Caption: Enzymatic synthesis of glycylalanine from glycine and L-alanine.

Degradation

Glycylalanine is hydrolyzed by various peptidases, also known as dipeptidases, which cleave
the peptide bond to release free glycine and L-alanine. The specificity of these enzymes can
vary, with some showing a preference for dipeptides with N-terminal glycine residues.[6] For
instance, dipeptidyl peptidase IV (DPP-1V) is known to cleave dipeptides with a penultimate
proline or alanine, suggesting it may have some activity towards glycylalanine, albeit with
lower efficiency than for its preferred substrates.[7]

Degradation Pathway of Glycylalanine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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